Cas no 216979-85-0 (Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl]-)

Technical Introduction: Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl]- is a specialized heterocyclic compound featuring a pyrimidine core substituted with chloro, dimethoxy, and trimethylsilylethynyl functional groups. This structure imparts unique reactivity, particularly in cross-coupling reactions, making it valuable in synthetic organic chemistry and pharmaceutical intermediate synthesis. The chloro and ethynyl groups enhance its utility as a versatile building block for further functionalization, while the trimethylsilyl moiety offers stability and controlled reactivity. Its dimethoxy substituents contribute to electronic modulation, facilitating selective transformations. This compound is particularly advantageous in constructing complex molecular architectures, including nucleoside analogs and agrochemical precursors, due to its balanced steric and electronic properties.

Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl]- structure

216979-85-0 structure

Product Name:Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl]-

CAS No:216979-85-0

MF:C₁₁H₁₅ClN₂O₂Si

MW:270.787502527237

MDL:MFCD33549000

CID:5164420

Update Time:2025-06-26

Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

- Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl]-
- MDL： MFCD33549000
- Inchi： 1S/C11H15ClN2O2Si/c1-15-10-8(6-7-17(3,4)5)9(12)13-11(14-10)16-2/h1-5H3
- InChI Key： HDNAWCWYQABPCL-UHFFFAOYSA-N
- SMILES： C1(OC)=NC(OC)=C(C#C[Si](C)(C)C)C(Cl)=N1

Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1192116-0.25g	4-Chloro-2,6-dimethoxy-5-[(trimethylsilyl)ethynyl]pyrimidine	216979-85-0	95%	0.25g	$1650	2024-07-19
eNovation Chemicals LLC	Y1192116-0.25g	4-Chloro-2,6-dimethoxy-5-[(trimethylsilyl)ethynyl]pyrimidine	216979-85-0	95%	0.25g	$1650	2025-02-25
eNovation Chemicals LLC	Y1192116-0.25g	4-Chloro-2,6-dimethoxy-5-[(trimethylsilyl)ethynyl]pyrimidine	216979-85-0	95%	0.25g	$1650	2025-02-27

Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl]- Related Literature

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Additional information on Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl]-

Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl]

The compound Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl] (CAS No: 216979-85-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with chlorine, methoxy groups, and a trimethylsilyl ethynyl group. The combination of these functional groups imparts distinctive chemical properties that make it valuable for research and industrial applications.

Recent studies have highlighted the potential of Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl] in the development of advanced materials. For instance, researchers have explored its use in the synthesis of novel polymers with enhanced thermal stability and mechanical properties. The trimethylsilyl group, in particular, has been shown to contribute significantly to the molecule's stability under high-temperature conditions. This makes it an attractive candidate for applications in high-performance materials used in aerospace and automotive industries.

Another area of interest is the compound's role in drug discovery. The pyrimidine ring is a common structural motif in many bioactive compounds, and the substitution pattern in Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl] provides a unique platform for exploring its pharmacological properties. Recent experiments have demonstrated that this compound exhibits promising activity against certain enzymes involved in metabolic disorders. Further research is underway to investigate its potential as a lead compound for developing new therapeutic agents.

The synthesis of Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl] involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the trimethylsilyl ethynyl group requires precise control over reaction conditions to ensure high yields and purity. Researchers have reported successful syntheses using transition metal catalysts, which have significantly improved the efficiency of the process.

In terms of physical properties, Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl] exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and THF. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic devices. Additionally, the compound's fluorescence properties are currently being investigated for use in sensors and imaging technologies.

Environmental considerations are also a key focus when working with Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl]. Researchers have conducted biodegradation studies to assess its impact on ecosystems. Initial results suggest that the compound undergoes slow degradation under aerobic conditions, highlighting the need for proper waste management practices during its synthesis and use.

In conclusion, Pyrimidine, 4-chloro-2,6-dimethoxy-5-[2-(trimethylsilyl)ethynyl] (CAS No: 216979-85-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties continue to attract significant attention from researchers worldwide. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.